molecular formula C10H18BrNO3 B1454750 (S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate CAS No. 919286-71-8

(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate

Cat. No. B1454750
CAS RN: 919286-71-8
M. Wt: 280.16 g/mol
InChI Key: RLXCSEPIBOWMOJ-MRVPVSSYSA-N
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Description

(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate, also known as (S)-BMMC, is an organic compound belonging to the morpholine family of molecules. It is a versatile compound used in various scientific applications, including organic synthesis and drug discovery. It has a wide range of applications in the fields of chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis of Bioactive Molecules

The morpholine ring is a structural motif present in a variety of bioactive molecules, including pharmaceuticals . The presence of the tert-butyl group in the compound provides steric bulk that can be useful in stereoselective synthesis, making it a valuable intermediate for constructing complex, chiral drug molecules.

Development of Chiral Ligands

Chiral ligands are crucial for asymmetric synthesis, which is vital for producing enantiomerically pure substances. The chiral center in (S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate can be utilized to develop new chiral ligands for catalysis .

Solid-Phase Peptide Synthesis

The bromomethyl group in the compound can act as an anchoring point for solid supports in solid-phase peptide synthesis (SPPS). This application is particularly relevant for the synthesis of peptide-based therapeutics .

Labeling of Biomolecules

The compound can be used for the introduction of radioactive isotopes, such as carbon-14, into biomolecules for tracing and imaging in drug metabolism studies .

Advanced Material Synthesis

Morpholine derivatives are used in the synthesis of advanced materials, such as polymers and resins, which have applications in various industries ranging from automotive to electronics .

Agricultural Chemistry

In agricultural chemistry, morpholine derivatives serve as intermediates in the synthesis of fungicides, herbicides, and growth regulators. The bromomethyl group can facilitate the introduction of additional functional groups that enhance the activity of these compounds .

Neurochemical Research

Morpholine derivatives are often used in neurochemical research as they can mimic neurotransmitters or act as inhibitors for certain neurological pathways, aiding in the study of brain function and disorders .

Environmental Science

In environmental science, morpholine derivatives can be used to synthesize compounds that are involved in the detection and removal of pollutants, contributing to environmental monitoring and remediation efforts .

properties

IUPAC Name

tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLXCSEPIBOWMOJ-MRVPVSSYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCOC(C1)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N1CCO[C@@H](C1)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18BrNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50740404
Record name tert-Butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50740404
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

280.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate

CAS RN

919286-71-8
Record name tert-Butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50740404
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 2-hydroxymethylmorpholine-4-carboxylic acid tert-butyl ester (1.04 g, 4.79 mmol, see Step 1) in dichloromethane (20 mL) was added CBr4 (1.98 g, 5.98 mmol). After stirring the mixture for 10 minutes, triphenylphosphine (2.20 g, 8.38 mmol) was added portion-wise. The reaction mixture was stirred at 0° C. for 6 hours and then allowed to warm to room temperature and stirred for 60 hours. The mixture was concentrated under reduced pressure and then diluted with ether. The crude mixture was filtered and the filtrate was concentrated to afford the crude product, which was chromatographed on Biotage eluting with dichloromethane. The desired fractions were combined and concentrated to yield 0.50 g of product (37% yield).
Quantity
1.04 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1.98 g
Type
reactant
Reaction Step Two
Quantity
2.2 g
Type
reactant
Reaction Step Three
Yield
37%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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